Cas no 61581-35-9 (Oxazolo[4,5-d]pyrimidin-5-amine, 7-methyl-2-(2-nitrophenyl)-)

• Product Name: Oxazolo[4,5-d]pyrimidin-5-amine, 7-methyl-2-(2-nitrophenyl)-
• CAS No: 61581-35-9
• MF: C₁₂H₉N₅O₃
• MW: 271.231561422348
• CID: 474000
• PubChem ID: 12320693
• Update Time: 2025-04-19

Oxazolo[4,5-d]pyrimidin-5-amine, 7-methyl-2-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-d]pyrimidin-5-amine, 7-methyl-2-(2-nitrophenyl)-
• 7-methyl-2-(2-nitrophenyl)-[1,3]oxazolo[4,5-d]pyrimidin-5-amine
• DTXSID80488483
• 7-Methyl-2-(2-nitrophenyl)[1,3]oxazolo[4,5-d]pyrimidin-5-amine
• 61581-35-9

• Inchi： 1S/C12H9N5O3/c1-6-9-10(16-12(13)14-6)15-11(20-9)7-4-2-3-5-8(7)17(18)19/h2-5H,1H3,(H2,13,14,16)
• InChI Key： HRNXRVVDROLRIU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2[N+](=O)[O-])=NC2=C1C(C)=NC(N)=N2

Computed Properties

• Exact Mass: 271.07067
• Monoisotopic Mass: 271.07053917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 120.97